7-[(3-methylbenzyl)amino]-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 7-[(3-methylphenyl)methylamino]-2-thiophen-2-yl-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C18H18N4OS/c1-12-4-2-5-13(8-12)10-19-17-11-20-18(23)15-9-14(21-22(15)17)16-6-3-7-24-16/h2-9,17,19H,10-11H2,1H3,(H,20,23)
• InChI Key: NMVVLBHXJOBNKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC2CNC(=O)C3=CC(=NN23)C4=CC=CS4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

7-[(3-methylbenzyl)amino]-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C18H18N4OS and its molecular weight is 338.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure Characterization

A notable application of 7-[(3-methylbenzyl)amino]-2-(2-thienyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one and its derivatives is in the field of organic synthesis and structural characterization. For instance, Xie et al. (2008) synthesized a series of novel derivatives involving similar compounds. These were characterized using various techniques such as NMR, IR, HRMS, and X-ray diffraction analysis, highlighting their structural complexity and the intricacies involved in their synthesis (Xie et al., 2008).

Potential Anticancer Activity

Another significant area of research is the investigation of anticancer properties. Zhang et al. (2008) reported that certain pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives showed inhibitory effects on the growth of A549 lung cancer cells in a dosage- and time-dependent manner. This suggests potential therapeutic applications in cancer treatment (Zhang et al., 2008).

Exploration of Biological Activities

Various studies have been conducted to explore the diverse biological activities of this compound and its derivatives. For example, compounds structurally similar to this compound have shown a range of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. This wide spectrum of activities highlights the potential for these compounds in various therapeutic applications (Önal et al., 2008).

Development of Novel Synthetic Methods

The synthesis of such complex molecules often necessitates the development of novel synthetic methods. Research in this area has led to the discovery of new synthetic pathways and methodologies that can facilitate the creation of these and related compounds. These advancements are crucial for expanding the field of heterocyclic chemistry and enabling the production of compounds with potential pharmaceutical applications (Zaremba et al., 2013).